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Compound of Interest

Compound Name: 3-DIETHYLAMINOPHENOL

Cat. No.: B049911 Get Quote

An In-Depth Technical Guide to 3-DIETHYLAMINOPHENOL

Core Compound Information
3-Diethylaminophenol is an aromatic organic compound that features both a phenol and a

diethylamine functional group.[1] It is a crucial intermediate in the synthesis of a variety of dyes,

pigments, and other specialty chemicals.[2][3][4] This guide provides a comprehensive

overview of its chemical properties, synonyms, synthesis protocols, and key applications for

researchers and professionals in drug development and chemical synthesis.

Compound Identification and Synonyms
The compound is identified by its CAS Number 91-68-9.[2][5][6][7][8][9][10] It is known by a

wide array of synonyms across different databases and suppliers. A consolidated list is

provided below for easy reference.
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Synonym Source

3-(Diethylamino)phenol PubChem, ChemicalBook[2][11]

N,N-Diethyl-3-aminophenol Santa Cruz Biotechnology, Wikipedia[1][5]

N,N-Diethyl-m-aminophenol PubChem, Wikipedia[1][11]

m-Diethylaminophenol PubChem, ChemicalBook[2][11]

DIETHYL META AMINO PHENOL ChemicalBook, Jinan Future Chemical[2][12]

3-Hydroxy-N,N-diethylaniline ChemicalBook[2]

DEMAP ChemicalBook, Jinan Future Chemical[2][3][12]

Phenol, 3-(diethylamino)- PubChem, NIST[2][3][11]

m-Hydroxy-N,N-diethylaniline PubChem[11]

1-(DIETHYLAMINO)-3-HYDROXYBENZENE Jinan Future Chemical[3][12]

RODOL DEMAP PubChem[11]

Physicochemical Properties
The quantitative physicochemical properties of 3-Diethylaminophenol are summarized in the

table below. These properties are critical for its handling, storage, and application in

experimental settings.
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Property Value Conditions

Molecular Formula C₁₀H₁₅NO -

Molecular Weight 165.23 g/mol -[2][5][7][9]

Melting Point 69-72 °C (lit.)[2][3][12]

Boiling Point 170 °C at 15 mmHg[2][3][12]

Boiling Point 276-280 °C at 760 mmHg[1]

Density 1.0203 g/cm³ (rough estimate)[1][2]

Flash Point 141 °C -[2][9]

Water Solubility <0.1 g/100 mL at 20.5 °C[2][3]

pKa 10.08 ± 0.10 (Predicted)[2][3]

LogP 0.929 at 23 °C[2][3]

Vapor Pressure 0.345 Pa at 25 °C[2][3]

Experimental Protocols
Synthesis of 3-Diethylaminophenol via Catalytic
Amination
A common and effective method for synthesizing 3-Diethylaminophenol is the Raney Nickel-

catalyzed amination of resorcinol with diethylamine.[4][7]

Objective: To synthesize 3-hydroxy-N,N-diethylaniline (3-Diethylaminophenol) from resorcinol

and diethylamine.

Materials:

Resorcinol (2.2 g, 20 mmol)

Diethylamine (30 mmol)

Raney Ni catalyst (110 mg)
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Water (50 ml, as solvent)

N-butyl acetate (for extraction)

Anhydrous magnesium sulfate (for drying)

100 ml Autoclave

Hydrogen gas supply

Procedure:

Reactor Charging: Add resorcinol (2.2 g), diethylamine (30 mmol), Raney Ni catalyst (110

mg), and 50 ml of water into a 100 ml autoclave.[7]

Inerting: Seal the autoclave and replace the internal atmosphere with hydrogen gas. This

process should be repeated three times to ensure the removal of air.[7]

Pressurization: Pressurize the autoclave with hydrogen to 0.05 MPa.[7]

Reaction: Rapidly heat the reaction mixture to 200 °C while stirring. Maintain this

temperature and continue stirring for 3 hours.[7]

Cooling and Extraction: After the reaction is complete, cool the mixture to room temperature.

Transfer the mixture to a separatory funnel and extract the product with n-butyl acetate.[7]

Drying and Concentration: Collect the organic layer and dry it over anhydrous magnesium

sulfate. Filter the mixture to remove the drying agent.[7]

Isolation: Concentrate the filtered organic layer under reduced pressure to obtain the crude

3-Diethylaminophenol product.[7] Further purification can be achieved by distillation or

recrystallization.[1]

Applications and Chemical Relationships
3-Diethylaminophenol is rarely an end-product but serves as a vital building block for more

complex molecules, particularly fluorescent dyes. Its structure is a core component of many

rhodamine, coumarin, and oxazine dyes.
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Logical Workflow: Synthesis of 3-Diethylaminophenol
The synthesis protocol described above can be visualized as a straightforward chemical

workflow.

Reactants Catalyst & Conditions

Resorcinol

Raney Ni

Diethylamine

3-Diethylaminophenol

 Amination 

200°C, 3h, H₂

Click to download full resolution via product page

Caption: Catalytic amination workflow for 3-Diethylaminophenol synthesis.

Signaling Pathway: Role as a Dye Precursor
This compound is a foundational precursor for a wide range of commercially and scientifically

important dyes. The diagram below illustrates its central role in the synthesis of several well-

known dye families.
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Resulting Dye Classes

3-Diethylaminophenol

Rhodamine Dyes (e.g., Rhodamine B) Coumarin Dyes (e.g., Coumarin 6, Coumarin 7) Oxazine Dyes (e.g., Nile Red, Basic Blue 3) Other Dyes & Intermediates

 e.g., 4-(Diethylamino)salicylaldehyde 

Click to download full resolution via product page

Caption: 3-Diethylaminophenol as a key precursor in dye synthesis.

Safety and Handling
3-Diethylaminophenol is classified as toxic if swallowed (Acute Tox. 3 Oral) and requires

careful handling.[9] It may cause irritation upon contact.[2][3] Standard personal protective

equipment (PPE), including gloves, eye shields, and a dust mask, should be used when

handling the solid material.[9] It should be stored in a cool, dry, well-ventilated area under an

inert atmosphere, as it can be sensitive to air and heat.[2][13] The compound is incompatible

with strong reducing agents, acids, and oxidizers.[11][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

